Histochemistry Dyes
  • Rose Bengal Lactone
    Rose Bengal Lactone
    • Cat. No.:
    • B1218424
    • CAS No.:
    • 4159-77-7
    • Molecular Formula:
    • C20H4Cl4I4O5
    • Molecular Weight:
    • 973.7 g/mol
    Description
    structure given in first source
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  • Acid Red 35
    Acid Red 35
    • Cat. No.:
    • B1266041
    • CAS No.:
    • 6441-93-6
    • Molecular Formula:
    • C19H15N3Na2O8S2
    • Molecular Weight:
    • 523.5 g/mol
    Description
    Acid Red 35 is a useful research compound. Its molecular formula is C19H15N3Na2O8S2 and its molecular weight is 523.5 g/mol. The purity is usually 95%.
    The exact mass of the compound 2,7-Naphthalenedisulfon...
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  • Azure B eosinate
    Azure B eosinate
    • Cat. No.:
    • B1586038
    • CAS No.:
    • 62298-42-4
    • Molecular Formula:
    • C50H38Br4N6O5S2
    • Molecular Weight:
    • 1186.6 g/mol
    Description
    Azure B eosinate is a useful research compound. Its molecular formula is C50H38Br4N6O5S2 and its molecular weight is 1186.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Azure B eosinate s...
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  • Azobenzene
    Azobenzene
    • Cat. No.:
    • B1666449
    • CAS No.:
    • 103-33-3
    • Molecular Formula:
    • C12H10N2
    • Molecular Weight:
    • 182.22 g/mol
    Description
    Azobenzene can cause cancer according to The Environmental Protection Agency (EPA).
    Azobenzene is a molecule whose structure comprises two phenyl rings linked by a N=N double bond;  the parent compound o...
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  • Disperse orange 31
    Disperse orange 31
    • Cat. No.:
    • B3427793
    • CAS No.:
    • 6657-36-9
    • Molecular Formula:
    • C19H19N5O4
    • Molecular Weight:
    • 381.4 g/mol
    Description
    Disperse orange 31 is a useful research compound. Its molecular formula is C19H19N5O4 and its molecular weight is 381.4 g/mol. The purity is usually 95%.
    The exact mass of the compound 4-(4-Nitrophenylazo)-...
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  • Phenolphthalein
    Phenolphthalein
    • Cat. No.:
    • B7763842
    • CAS No.:
    • 77-09-8; 5768-87-6
    • Molecular Formula:
    • C20H14O4
    • Molecular Weight:
    • 318.3 g/mol
    Description
    Phenolphthalein appears as white or yellowish-white to pale orange fine crystalline powder. Odorless. Aqueous solution is acidic. Colorless to pH 8.5;  pink to deep-red above pH 9. Colorless in presence of ...
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  • Acriflavine
    Acriflavine
    • Cat. No.:
    • B7771538
    • CAS No.:
    • 68518-47-8
    • Molecular Formula:
    • C27H25ClN6
    • Molecular Weight:
    • 469.0 g/mol
    Description
    3,6-Diamino-10-methylacridinium chloride mixt. with 3,6-acridinediamine. Fluorescent dye used as a local antiseptic and also as a biological stain. It intercalates into nucleic acids thereby inhibiting bacterial...
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  • Direct Blue 108
    Direct Blue 108
    • Cat. No.:
    • B12384140
    • CAS No.:
    • Molecular Formula:
    • C34H19Cl2N4Na3O11S3
    • Molecular Weight:
    • 895.6 g/mol
    Description
    Direct Blue 108 is a useful research compound. Its molecular formula is C34H19Cl2N4Na3O11S3 and its molecular weight is 895.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Direct Blue 108 ...
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  • Direct Blue 71
    Direct Blue 71
    • Cat. No.:
    • B15556493
    • CAS No.:
    • 75627-20-2
    • Molecular Formula:
    • C40H23N7Na4O13S4
    • Molecular Weight:
    • 1029.9 g/mol
    Description
    Direct Blue 71 is a useful research compound. Its molecular formula is C40H23N7Na4O13S4 and its molecular weight is 1029.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Direct Blue 71 suit...
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  • Azure A eosinate
    Azure A eosinate
    • Cat. No.:
    • B15622525
    • CAS No.:
    • 29120-23-8
    • Molecular Formula:
    • C14H14N3S+
    • Molecular Weight:
    • 256.35 g/mol
    Description
    3-amino-7-(dimethylamino)phenothiazin-5-ium is an organic cation that is phenothiazin-5-ium substituted by amino and dimethylamino groups at positions 3 and 7 respectively. The chloride salt is the histological ...
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